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Compound of Interest

Compound Name: Boc-asp(ome)-oh.dcha

Cat. No.: B15196786 Get Quote

For researchers, scientists, and professionals in drug development, the proper handling and

disposal of chemical reagents like Boc-Asp(OMe)-OH DCHA (Boc-L-aspartic acid 4-methyl

ester dicyclohexylamine salt) is a critical component of laboratory safety and environmental

responsibility. This guide provides essential, immediate safety and logistical information for the

proper disposal of this compound.

Core Compound Information:

Property Value

CAS Number 59768-74-0

Molecular Formula C10H17NO7・C12H23N

Synonyms
Boc-L-aspartic acid 4-methyl ester

dicyclohexylammonium salt

Hazard Profile and Safety Precautions
Boc-Asp(OMe)-OH DCHA is classified as a combustible solid. Of significant note is its Water

Hazard Class 3 (WGK 3), indicating it is severely hazardous to water. Therefore, it is imperative

that this compound is not disposed of down the drain or in regular waste streams.[1][2]

Personal Protective Equipment (PPE) is mandatory when handling this compound. This

includes:
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Eye protection (safety goggles or face shield)

Protective gloves

A lab coat

A dust mask or respirator (type N95 or equivalent) to avoid inhalation of dust particles.[3]

Step-by-Step Disposal Protocol
Disposal of Boc-Asp(OMe)-OH DCHA must be carried out in accordance with federal, state,

and local environmental control regulations.[3] The following is a general procedural guide

based on best practices for flammable and water-hazardous solids.

1. Waste Collection and Storage:

Designated Waste Container: Use a clearly labeled, sealable container for the collection of

solid Boc-Asp(OMe)-OH DCHA waste. The container should be made of a compatible

material (e.g., high-density polyethylene - HDPE).

Labeling: The waste container must be labeled as "Hazardous Waste" and clearly identify the

contents, including the full chemical name: "Boc-Asp(OMe)-OH DCHA". The label should

also indicate the associated hazards (e.g., "Combustible Solid," "Water Hazard").

Segregation: Store the waste container separately from incompatible materials, particularly

strong oxidizing agents.[4]

Accumulation Area: Keep the waste container in a designated satellite accumulation area

within the laboratory. This area should be away from heat sources and ignition points.

2. Handling Spills:

Small Spills: In the event of a small spill, carefully sweep up the solid material using spark-

resistant tools to avoid generating dust.[1] Place the collected material into the designated

hazardous waste container.

Large Spills: For larger spills, evacuate the area and contact your institution's Environmental

Health and Safety (EHS) department immediately.
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3. Final Disposal:

Licensed Waste Hauler: The final disposal of Boc-Asp(OMe)-OH DCHA must be handled by

a licensed hazardous waste disposal company. Do not attempt to dispose of this chemical

through standard laboratory or municipal waste channels.

Institutional Procedures: Follow your institution's specific procedures for arranging a

hazardous waste pickup. This typically involves submitting a request to the EHS office.

Disposal Workflow

Disposal Workflow for Boc-Asp(OMe)-OH DCHA

Step 1: Collection
- Use designated, labeled container

- Segregate from incompatibles

Step 2: Storage
- Store in satellite accumulation area
- Keep sealed and away from heat

Secure Storage

Step 3: Spill Management
- Small spills: sweep into waste container

- Large spills: contact EHS

During Use

Step 4: Final Disposal
- Arrange pickup with EHS

- Transfer to licensed waste hauler

Scheduled Pickup

Final Disposition
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Caption: A flowchart illustrating the key stages for the safe disposal of Boc-Asp(OMe)-OH

DCHA.

This guide provides a foundational procedure for the safe disposal of Boc-Asp(OMe)-OH

DCHA. Always consult your institution's specific safety protocols and the material's Safety Data

Sheet (SDS) for the most comprehensive guidance.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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